2-fluorobenzaldehyde (6-methyl-2-phenyl-4-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(2-fluorophenyl)methylideneamino]-6-methyl-2-phenylpyrimidin-4-amine
• InChI: InChI=1S/C18H15FN4/c1-13-11-17(22-18(21-13)14-7-3-2-4-8-14)23-20-12-15-9-5-6-10-16(15)19/h2-12H,1H3,(H,21,22,23)/b20-12+
• InChI Key: SXGFZYKVXVXMBZ-UDWIEESQSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2)NN=CC3=CC=CC=C3F
• Isomeric SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2)N/N=C/C3=CC=CC=C3F
• Molecular Formula: C18H15FN4
• Molecular Weight: 306.3 g/mol

Description

“2-fluorobenzaldehyde (6-methyl-2-phenyl-4-pyrimidinyl)hydrazone” is a chemical compound with the linear formula C12H11FN4O. It has a molecular weight of 246.246. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “2-fluorobenzaldehyde (6-methyl-2-phenyl-4-pyrimidinyl)hydrazone” is defined by its linear formula C12H11FN4O. For a more detailed analysis of its molecular structure, further experimental studies would be required.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.